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Compound of Interest

Compound Name: 2-Chloro-4-methylpentane

Cat. No.: B3392400

An In-depth Technical Guide to the Physical Properties of 2-Chloro-4-methylpentane

This technical guide provides a comprehensive overview of the core physical properties of 2-
Chloro-4-methylpentane, tailored for researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, outlines detailed experimental
protocols for the determination of these properties, and includes a visualization of the
structural-property relationships.

Quantitative Physical Properties

The physical properties of 2-Chloro-4-methylpentane are summarized in the table below,
providing a clear reference for its fundamental characteristics.
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Property Value Units
Molecular Formula CeH13Cl
Molecular Weight 120.62 g/mol [1][2][3][4][5]
Boiling Point 117.7-118 °C at 760 mmHg[2][6]
Melting Point -35.1 (estimate) °Cl[6]
Density 0.863 g/cm3[6]
Refractive Index 1.4093 -[6]
Vapor Pressure 20.6 mmHg at 25°CJ[6]
Flash Point 20.8 °Cl[6]

Sparingly soluble in water.
Solubility Soluble in most organic

solvents.[7][8]
LogP 2.65980 -[6]

Experimental Protocols

Detailed methodologies for the experimental determination of key physical properties of 2-
Chloro-4-methylpentane are outlined below. These protocols are based on standard
laboratory practices for alkyl halides.

Determination of Boiling Point via the Thiele Tube
Method

This method is suitable for determining the boiling point of a small sample of 2-Chloro-4-
methylpentane.[9]

Apparatus:
e Thiele tube

e Thermometer (0-200°C range)
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Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or oil bath)

Sample of 2-Chloro-4-methylpentane

Procedure:

A few drops of 2-Chloro-4-methylpentane are placed into the small test tube.

The capillary tube is inverted (open end down) and placed into the test tube containing the
sample.

The test tube is attached to the thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

The thermometer and test tube assembly are placed in the Thiele tube, which is filled with a
high-boiling point oil (e.g., mineral oil).

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Determination of Density

The density of liquid 2-Chloro-4-methylpentane can be determined using a pycnometer.

Apparatus:
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Pycnometer (a specific volume glass flask)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Sample of 2-Chloro-4-methylpentane

Distilled water
Procedure:
o The empty pycnometer is cleaned, dried, and its mass is accurately weighed (ma).

o The pycnometer is filled with distilled water and placed in the constant temperature water
bath (e.g., 20°C) until it reaches thermal equilibrium. The mass of the pycnometer filled with
water is recorded (m2).

e The pycnometer is emptied, dried, and then filled with 2-Chloro-4-methylpentane.

o The pycnometer containing the sample is placed in the constant temperature water bath until
it reaches thermal equilibrium. The mass of the pycnometer filled with the sample is recorded
(ms).

o The density of the sample is calculated using the formula: Density = [(ms - m1) / (M2 - m1)] *
Density of water at the experimental temperature.

Determination of Refractive Index

An Abbe refractometer is a common instrument for measuring the refractive index of liquids.[10]
[11]

Apparatus:
o Abbe refractometer
o Constant temperature water bath

e Sodium D line light source
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o Sample of 2-Chloro-4-methylpentane

e Dropper

e Lens tissue

Procedure:

e The refractometer is calibrated using a standard liquid with a known refractive index (e.qg.,
distilled water).

e The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol) and dried
with lens tissue.

o Afew drops of 2-Chloro-4-methylpentane are placed on the lower prism using a dropper.

e The prisms are closed and the instrument is allowed to equilibrate to the desired temperature
(e.g., 20°C) by circulating water from the constant temperature bath.

e The light source is positioned, and the eyepiece is adjusted to bring the crosshairs into
focus.

e The adjustment knob is turned until the boundary between the light and dark fields is sharp
and coincides with the center of the crosshairs.

The refractive index is read directly from the instrument's scale.

Visualization of Structure-Property Relationships

The following diagram illustrates the logical relationship between the molecular structure of 2-
Chloro-4-methylpentane and its key physical properties. The branched structure and the
presence of a chlorine atom are central to its observed characteristics.
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Molecular Structure
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Structure-Property Relationships of 2-Chloro-4-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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